Cas no 434-45-7 (2,2,2-Trifluoroacetophenone)

• Product Name: 2,2,2-Trifluoroacetophenone
• CAS No: 434-45-7
• MF: C₈H₅F₃O
• MW: 174.119912862778
• MDL: MFCD00000420
• CID: 37376
• PubChem ID: 24846784
• Update Time: 2025-10-20

2,2,2-Trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• Alpha,Alpha,Alpha-Trifluoroacetophenone
• 2,2,2-Trifluoro-1-phenylethanone
• Phenyl trifluoromethyl ketone~2,2,2-Trifluoroacetophenone
• 2,2,2-trifluoro acetophenone
• 2,2,2-trifluoro-1-phenylethanon
• 2,2,2-Trifluoroaceto
• Trifluoroacetophenone
• 2,2,2-Trifluoro-1-phenyl-ethanone
• 2,2,2-trifluroacetophenone
• A,A,A-TRIFLUOROACETOPHENONE
• PHENYL TRIFLUOROMETHYL KETONE
• TRIFLUOROACETYLBENZENE
• trifluoromethylphenyl ketone
• 2,2,2-Trifluoroacetophenone
• 2,2,2-trifluoro-1-phenylethan-1-one
• Trifluoromethyl phenyl ketone
• Ethanone, 2,2,2-trifluoro-1-phenyl-
• 1,1,1-Trifluoroacetophenone
• 2'2'2'-Trifluoroacetophenone
• 6T7L1UPY09
• Acetophenone, 2,2,2-trifluoro-
• KZJRKRQSDZGHEC-UHFFFAOYSA-N
• C8H5F3O
• alpha,alpha,alpha-Tri
• NS00043356
• AMY8875
• UNII-6T7L1UPY09
• .alpha.,.alpha.,.alpha.-Trifluoroacetophenone
• DTXSID6059992
• CHEMBL293277
• F16442
• FT-0622080
• (Trifluoroacetyl)benzene
• A934241
• CS-0031430
• InChI=1/C8H5F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-5
• .alpha.,.alpha.-Trifluoroacetophenone
• 434-45-7
• AKOS005254512
• W-106226
• 2,2,2-Trifluoroacetophenone, 99%
• Ethanone,2,2-trifluoro-1-phenyl-
• NSC42752
• NSC 42752
• 2,2,2-Trifluoroacetophenone, 98%
• F0001-1195
• SCHEMBL33083
• phenyltrifluoromethylketone
• Z649458352
• .omega.,.omega.,.omega.-Trifluoroacetophenone
• MFCD00000420
• trifluoromethylphenylketone
• 1,1-Trifluoroacetophenone
• EN300-51325
• Q27265490
• T0848
• 2,2-Trifluoro-1-phenylethanone
• EINECS 207-103-1
• 2,2-Trifluoroacetophenone
• BDBM50163190
• Acetophenone,2,2-trifluoro-
• NSC-42752
• 2,2,2-TRIFLUORO-1-PHENYL-1-ETHANONE
• acetophenone, alpha-alpha-alpha-trifluoro-
• 234-45-7
• DB-391882
• STL444353

• MDL： MFCD00000420
• Inchi： 1S/C8H5F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-5H
• InChI Key： KZJRKRQSDZGHEC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)=O)(F)F
• BRN： 1866286

Computed Properties

• Exact Mass: 174.02900
• Monoisotopic Mass: 174.029249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.24 g/mL at 25 °C(lit.)
• Melting Point: -40 ºC
• Boiling Point: 165-166 °C(lit.)
  46-48 °C/14 mmHg(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Refractive Index: n20/D 1.458(lit.)
• Water Partition Coefficient: Almost insoluble
• PSA: 17.07000
• LogP: 2.43160
• Solubility: Not available

2,2,2-Trifluoroacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S37/39-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,2,2-Trifluoroacetophenone

Introduction to 2,2,2-Trifluoroacetophenone (CAS No: 434-45-7)

2,2,2-Trifluoroacetophenone, with the chemical formula C₈H₅F₃O, is a fluorinated aromatic ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 434-45-7, is a versatile intermediate with applications ranging from agrochemicals to fine chemical synthesis. Its unique structural features, particularly the presence of three fluorine atoms on the acetophenone backbone, contribute to its reactivity and make it a valuable building block in the development of novel molecules.

The significance of 2,2,2-Trifluoroacetophenone lies in its ability to serve as a precursor for various pharmacologically active compounds. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of bioactive molecules with enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atoms in its structure not only influence the electronic properties of the molecule but also contribute to its lipophilicity, making it an attractive candidate for drug design.

In recent years, researchers have explored the use of 2,2,2-Trifluoroacetophenone in the development of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, studies have demonstrated its utility in constructing thiazole and pyridine derivatives that exhibit potent antimicrobial and anti-inflammatory properties. The incorporation of fluorine into these heterocyclic systems often enhances their binding affinity to biological targets, leading to more effective therapeutic agents.

The synthetic methodologies involving 2,2,2-Trifluoroacetophenone have also seen considerable innovation. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been widely employed to functionalize this compound. These techniques allow for the introduction of diverse substituents at specific positions on the aromatic ring or the acetophenone moiety, enabling the tailored synthesis of complex molecular architectures.

One notable application of 2,2,2-Trifluoroacetophenone is in the production of liquid crystals and display materials. The presence of fluorine atoms imparts unique mesogenic properties to the molecules derived from this compound, making them suitable for use in advanced electronic displays and optical devices. The ability to fine-tune these properties through structural modifications has opened up new avenues for research in materials science.

The role of 2,2,2-Trifluoroacetophenone in polymer chemistry cannot be overstated either. Its incorporation into polymer backbones can lead to materials with improved thermal stability and mechanical strength. Fluorinated polymers derived from this compound are finding applications in high-performance coatings and adhesives where such properties are critical.

In conclusion, 2,2,2-Trifluoroacetophenone (CAS No: 434-45-7) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis and pharmaceutical development. As research continues to uncover new uses for this compound, its importance is likely to grow even further.